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Introduction
2-Methyltetrahydrothiophen-3-one (CAS No. 13679-85-1) is a heterocyclic compound

recognized for its distinct organoleptic properties, finding primary applications in the flavor and

fragrance industries. Its sulfur-containing structure contributes to its characteristic aroma, which

is often described as berry, fruity, and sulfurous. A comprehensive understanding of its physical

properties is essential for its application in formulation, synthesis, and quality control. This

guide provides an in-depth overview of the boiling point and density of 2-
Methyltetrahydrothiophen-3-one, including detailed experimental protocols and a summary

of its biosynthetic pathway.

Physical Properties
The key physical properties of 2-Methyltetrahydrothiophen-3-one are summarized in the

table below. These values are critical for handling, storage, and application of the compound in

various experimental and industrial settings.
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Property Value Conditions

Boiling Point 82 °C at 28 mmHg

Density 1.119 g/mL at 25 °C

Data sourced from various chemical suppliers and databases.[1][2]

Experimental Protocols
While specific experimental documentation for the determination of the physical properties of 2-
Methyltetrahydrothiophen-3-one is not readily available in public literature, the reported

values are consistent with standard laboratory procedures. The likely methodologies are

detailed below.

Determination of Boiling Point at Reduced Pressure
The boiling point of 2-Methyltetrahydrothiophen-3-one is reported at a reduced pressure (82

°C at 28 mmHg), a common practice for compounds that may decompose at their atmospheric

boiling point. The determination of boiling point under reduced pressure is a standard technique

in organic chemistry.

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding pressure. By reducing the pressure above the liquid, the boiling point is lowered.

Apparatus:

A distillation flask of appropriate size

A heating mantle or oil bath

A thermometer calibrated for the expected temperature range

A condenser

A vacuum pump and a manometer to measure the pressure

Boiling chips or a magnetic stirrer to ensure smooth boiling
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Procedure:

A small amount of 2-Methyltetrahydrothiophen-3-one, along with a few boiling chips, is

placed in the distillation flask.

The apparatus is assembled for vacuum distillation, ensuring all joints are properly sealed.

The vacuum pump is connected and the system is evacuated to the desired pressure, in this

case, 28 mmHg, as measured by the manometer.

The flask is gently heated.

The temperature is recorded when the liquid begins to boil and a steady reflux is observed in

the condenser. This temperature is the boiling point at the recorded pressure.

Determination of Density
The density of a liquid is its mass per unit volume. For 2-Methyltetrahydrothiophen-3-one,

the density is reported as 1.119 g/mL at 25 °C. Standard methods for determining the density

of liquids include the use of a pycnometer or a digital density meter.

Principle: The mass of a precisely known volume of the liquid is measured at a specific

temperature.

Apparatus:

A pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

A thermostatically controlled water bath

An analytical balance

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined.
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The pycnometer is filled with 2-Methyltetrahydrothiophen-3-one, ensuring no air bubbles

are trapped.

The filled pycnometer is placed in a water bath maintained at 25 °C until it reaches thermal

equilibrium.

The volume is adjusted precisely to the mark, and any excess liquid is carefully removed.

The pycnometer is removed from the bath, wiped dry, and its mass is accurately measured.

The density is calculated by dividing the mass of the liquid by the calibrated volume of the

pycnometer.

Biosynthesis of 2-Methyltetrahydrothiophen-3-one
2-Methyltetrahydrothiophen-3-one is known to be produced by the bacterium Chitinophaga

Fx7914. Its biosynthesis is a notable example of the generation of flavor compounds by

microorganisms. The pathway involves the condensation of precursors derived from amino acid

and carbohydrate metabolism.

The biosynthetic pathway for 2-Methyltetrahydrothiophen-3-one in Chitinophaga Fx7914 is

initiated from two primary building blocks: homocysteine and pyruvate. Homocysteine is first

converted to 3-mercaptopropanal. Pyruvate undergoes a reaction to form a key intermediate

which then cyclizes. Subsequent dehydration and tautomerization steps lead to the formation

of the final product, 2-Methyltetrahydrothiophen-3-one.
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Caption: Biosynthetic pathway of 2-Methyltetrahydrothiophen-3-one in Chitinophaga Fx7914.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

